Cas no 1226454-62-1 (1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea)

• Product Name: 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea
• CAS No: 1226454-62-1
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6511823
• PubChem ID: 49677177
• Update Time: 2025-06-03

1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea
• F5882-3032
• SR-01000926008-1
• 1-(3,4-dimethylphenyl)-3-(2-(3-oxopiperazin-1-yl)phenyl)urea
• VU0527398-1
• SR-01000926008
• 1226454-62-1
• AKOS024526732
• 1-(3,4-dimethylphenyl)-3-[2-(3-oxopiperazin-1-yl)phenyl]urea

• Inchi： 1S/C19H22N4O2/c1-13-7-8-15(11-14(13)2)21-19(25)22-16-5-3-4-6-17(16)23-10-9-20-18(24)12-23/h3-8,11H,9-10,12H2,1-2H3,(H,20,24)(H2,21,22,25)
• InChI Key： GYXFLWCVDKMCNO-UHFFFAOYSA-N
• SMILES： O=C1CN(C2=CC=CC=C2NC(NC2C=CC(C)=C(C)C=2)=O)CCN1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea

Professional Introduction to 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea (CAS No: 1226454-62-1)

1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea, identified by its CAS number CAS No: 1226454-62-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of dimethylphenyl and piperazine moieties, make it a promising candidate for further investigation in drug discovery and development.

The 3,4-dimethylphenyl group in the molecular structure contributes to the lipophilicity and electronic properties of the compound, which are crucial factors in determining its interaction with biological targets. This moiety has been extensively studied in various pharmacological contexts, demonstrating its ability to modulate receptor binding and enzyme activity. In contrast, the 3-oxopiperazin-1-yl group introduces a nitrogen-rich heterocyclic ring system, which is known for its role in enhancing binding affinity and selectivity in drug molecules. The combination of these structural elements in 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting neurological and psychiatric disorders. Piperazine derivatives, including those with an oxo-functionalized piperazine ring, have shown promise in this area due to their ability to interact with various neurotransmitter systems. The presence of the 3-oxopiperazin-1-yl group in 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea may contribute to its potential as a precursor for drugs that modulate central nervous system activity. This compound could be particularly relevant in the search for new treatments for conditions such as depression, anxiety disorders, and cognitive impairments.

The synthesis and characterization of 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, have been utilized to construct the desired molecular framework. The use of high-resolution spectroscopic methods like NMR and mass spectrometry has been essential in confirming the structural integrity of the compound.

The pharmacological evaluation of 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yl)phenylurea has revealed several intriguing properties. Preclinical studies have indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential therapeutic applications. Additionally, its interaction with enzymes involved in metabolic pathways has been explored, providing insights into its possible mechanisms of action. These findings underscore the importance of this compound as a lead structure for further pharmacological investigation.

In the context of drug discovery pipelines, 1-(3,4-dimethylphenyl)-3-2-(3-oxopiperazin-1-yloxy)phenylurea represents a valuable intermediate that could be modified to enhance its pharmacological properties. The versatility of urea derivatives allows for structural modifications that can fine-tune their biological activity. By incorporating different substituents or altering functional groups, researchers can explore new chemical spaces and identify compounds with improved efficacy and safety profiles.

The development of novel pharmaceuticals often involves a multidisciplinary approach, integrating expertise from organic chemistry, medicinal chemistry, pharmacology, and biotechnology. The study of 1-(3,4-dimethylphenyl)-3-pyridinoylthiourea (CAS No: 1226454) provides an excellent example of how collaboration across these disciplines can lead to significant advancements. Computational modeling techniques have been used to predict the binding modes of this compound with target proteins, aiding in the rational design of more potent derivatives.

The potential applications of 1-(CAS No:1226454>) extend beyond traditional therapeutic areas. Research has suggested that this compound may have utility in agrochemical applications due to its structural similarity to certain bioactive molecules used in crop protection agents. Additionally，its ability to interact with biological targets makes it a valuable tool for studying enzyme kinetics and receptor-ligand interactions.

In conclusion，the exploration of 1-(CAS No:1226454>) represents an exciting avenue for pharmaceutical innovation。With further research，this compound could emerge as a key player in addressing unmet medical needs。The combination of cutting-edge synthetic methods，advanced analytical techniques，and interdisciplinary collaboration will be essential in unlocking its full potential。As our understanding evolves，so too will our ability to harness nature's bounty for human health。